Cas no 17061-53-9 ((1R)-1-(3-chlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(3-chlorophenyl)ethan-1-amine
• CAS No: 17061-53-9
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD11101202
• CID: 50637
• PubChem ID: 2507697
• Update Time: 2024-11-01

(1R)-1-(3-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chlorophenyl)ethan-1-amine
• (R)-1-(3-CHLOROPHENYL)ETHYLAMINE
• Benzenemethanamine, 3-chloro-α-methyl-, (αR)-
• (R)-1-(3-Chlorophenyl)ethanamine
• Benzenemethanamine, 3-chloro-a-methyl-, (R)-
• (R)-(-)-1-(3-chlorophenyl)ethylamine
• (R)-1-(3-chloro-phenyl)ethylamine
• (R)-3-Chloro-
• AC1M884V
• AC1Q299F
• AG-E-19842
• A-methylbenzylamine
• Jsp003476
• SureCN382596
• Benzylamine,m-chloro-a-methyl-, (+)- (8CI)
• 3-chloro-a-Methyl-
• (R)-1-(3-Chlorophenyl)ethamine
• (R)-3-Chloro-α-methylbenzylamine
• (1R)-1-(3-Chlorophenyl)ethylamine
• Benzenemethanamine,3-chloro-a-methyl-, (R)-
• (R)-1-(3-Chlorophenyl)Ethylamine, Chipros, ee 98+%
• (R)-1-(3-Chlorophenyl)ethylamine, ChiPros 99%, ee 98+%
• (1R)-1-(3-chlorophenyl)ethanamine
• (1R)-1-(3-Chlorophenyl)ethylamine, AldrichCPR
• AS-41235
• (R)-alpha-Methyl-3-chlorobenzenemethaneamine
• DTXSID30368842
• (1R)-1-(3-chlorophenyl)ethan-1-amine
• MFCD06761822
• DQEYVZASLGNODG-ZCFIWIBFSA-N
• SCHEMBL382596
• AC-2284
• A21688
• 17061-53-9
• CS-0000296
• EN300-87766
• (R)-1-(3-Chlorophenyl)ethylamine, ChiPros?
• AKOS022176157
• (R)-3-Chloro-alpha-methylbenzylamine, ChiPros(R), produced by BASF, >=99.0%

• MDL： MFCD11101202
• Inchi： 1S/C8H10ClN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m1/s1
• InChI Key： DQEYVZASLGNODG-ZCFIWIBFSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

• Exact Mass: 155.0503
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.122
• Boiling Point: 112°C/13mm
• Flash Point: 112°C/13mm
• Refractive Index: 1.551
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02
• LogP: 3.06000
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

(1R)-1-(3-chlorophenyl)ethan-1-amine Security Information

• Hazardous Material transportation number：UN2735
• Hazard Category Code： 22-34-51/53
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III